Cas no 21962-53-8 (3-formyl-4-methoxybenzonitrile)

3-Formyl-4-methoxybenzonitrile is a versatile aromatic compound featuring both formyl and nitrile functional groups on a methoxy-substituted benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles and fine chemicals. The electron-withdrawing nitrile and formyl groups enhance reactivity in nucleophilic additions and condensations, while the methoxy group offers tunable electronic properties. This compound is well-suited for pharmaceutical and agrochemical applications, where its functional groups enable precise derivatization. High purity grades ensure consistent performance in sensitive reactions. Its stability under standard conditions and compatibility with common solvents further facilitate handling in laboratory and industrial settings.

3-formyl-4-methoxybenzonitrile structure

21962-53-8 structure

Product Name:3-formyl-4-methoxybenzonitrile

CAS No:21962-53-8

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD13195275

CID:1405017

PubChem ID:329764475

Update Time:2025-06-08

3-formyl-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-formyl-4-methoxybenzonitrile
- 3-cyano6-methoxybenzaldehyde
- FT-0687018
- KB-43016
- 2-Methoxy-5-cyanobenzaldehyde
- 5-CYANO-2-METHOXY BENZALDEHYDE
- N-NITROSO METHYL UREA
- 5-Cyano-2-methoxybenzaldehyde
- A51135
- DTXSID90437124
- A851170
- SCHEMBL5221782
- 5-Cyano-2-methoxybenzaldehyde, 97%
- AS-60010
- CS-0374114
- AKOS006336183
- 3-formyl-4-methoxy-benzonitrile
- 21962-53-8
- MFCD13195275
- HJDXZGCTGAWUFZ-UHFFFAOYSA-N
- 3-Formyl-4-methoxybenzonitrile;5-Cyano-2-methoxybenzaldehyde
- MDL： MFCD13195275
- Inchi： 1S/C9H7NO2/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4,6H,1H3
- InChI Key： HJDXZGCTGAWUFZ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C#N)=CC=1C=O

Computed Properties

Exact Mass: 161.04800
Monoisotopic Mass: 161.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 50.1Å²

Experimental Properties

Density: 1.18±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 115-120 °C
Boiling Point: 281.9±20.0 ºC (760 Torr),
Flash Point: 121.2±12.0 ºC,
Solubility: Very slightly soluble (0.31 g/l) (25 º C),
PSA: 50.09000
LogP: 1.37938
Sensitiveness: Air Sensitive

3-formyl-4-methoxybenzonitrile Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H312-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： 26-36
Hazardous Material Identification：
HazardClass：6.1
Storage Condition：2-8°C

3-formyl-4-methoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-VN751-50mg	3-formyl-4-methoxybenzonitrile	21962-53-8	97%	50mg	￥267.0	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F-VN751-100mg	3-formyl-4-methoxybenzonitrile	21962-53-8	97%	100mg	￥472.0	2022-02-28
Alichem	A014000840-1g	5-Cyano-2-methoxybenzaldehyde	21962-53-8	95%	1g	$314.60	2023-09-02
abcr	AB542985-250 mg	5-Cyano-2-methoxybenzaldehyde; .	21962-53-8		250MG	€127.00	2023-04-14
abcr	AB542985-1 g	5-Cyano-2-methoxybenzaldehyde; .	21962-53-8		1g	€297.00	2023-04-14
abcr	AB542985-5 g	5-Cyano-2-methoxybenzaldehyde; .	21962-53-8		5g	€807.00	2023-04-14
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	729426-500MG	5-Cyano-2-methoxybenzaldehyde	21962-53-8		500mg	¥807.33	2023-11-26
abcr	AB542985-10 g	5-Cyano-2-methoxybenzaldehyde; .	21962-53-8		10g	€1,317.00	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1444784-100mg	3-Formyl-4-methoxybenzonitrile	21962-53-8	98%	100mg	￥144	2023-04-14
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